Cas no 2145-82-6 (Cyclohexanone,2-(2,2,3,3,3-pentafluoro-1-oxopropyl)-)

• Product Name: Cyclohexanone,2-(2,2,3,3,3-pentafluoro-1-oxopropyl)-
• CAS No: 2145-82-6
• MF: C₉H₉F₅O₂
• MW: 244.158580541611
• CID: 249762
• PubChem ID: 15576999
• Update Time: 2025-04-19

Cyclohexanone,2-(2,2,3,3,3-pentafluoro-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(2,2,3,3,3-pentafluoro-1-oxopropyl)-
• 2-(2,2,3,3,3-pentafluoropropanoyl)cyclohexan-1-one
• 2-(PENTAFLUOROPROPANOYL)CYCLOHEXANONE
• 2-(pentafluoropropionyl)cyclohexanone
• 2-Pentafluoropropionyl-1-cyclohexanone
• 2-Perfluorpropionyl-cyclohexanon
• Cyclohexanone,2-(2,2,3,3,3-pentafluoro-1-oxopropyl)
• Cyclohexanone,2-(pentafluoropropionyl)-(7CI,8CI)
• 2145-82-6
• AKOS007929955
• 2-(2,2,3,3,3-Pentafluoropropanoyl)cyclohexanone
• DTXSID30574704

• Inchi： 1S/C9H9F5O2/c10-8(11,9(12,13)14)7(16)5-3-1-2-4-6(5)15/h5H,1-4H2
• InChI Key： QYRFDYLUCRXGSL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C1C(CCCC1)=O)=O)F

Computed Properties

• Exact Mass: 244.05200
• Monoisotopic Mass: 244.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 2.51240